3,4-Dehydro Chlorambucil
3,4-Dehydro Chlorambucil
(E)-4-[4-[Bis(2-chloroethyl)amino]phenyl]-3-butenoic Acid is a metabolite of Chlorambucil, a chemotherapy drug that has been mainly used in the treatment of chronic lymphocytic leukemia.
Brand Name:
Vulcanchem
CAS No.:
73027-06-2
VCID:
VC0193288
InChI:
InChI=1S/C14H17Cl2NO2/c15-8-10-17(11-9-16)13-6-4-12(5-7-13)2-1-3-14(18)19/h1-2,4-7H,3,8-11H2,(H,18,19)/b2-1+
SMILES:
C1=CC(=CC=C1C=CCC(=O)O)N(CCCl)CCCl
Molecular Formula:
C14H17Cl2NO2
Molecular Weight:
302.2 g/mol
3,4-Dehydro Chlorambucil
CAS No.: 73027-06-2
Impurities
VCID: VC0193288
Molecular Formula: C14H17Cl2NO2
Molecular Weight: 302.2 g/mol
Purity: > 95%
| CAS No. | 73027-06-2 |
|---|---|
| Product Name | 3,4-Dehydro Chlorambucil |
| Molecular Formula | C14H17Cl2NO2 |
| Molecular Weight | 302.2 g/mol |
| IUPAC Name | (E)-4-[4-[bis(2-chloroethyl)amino]phenyl]but-3-enoic acid |
| Standard InChI | InChI=1S/C14H17Cl2NO2/c15-8-10-17(11-9-16)13-6-4-12(5-7-13)2-1-3-14(18)19/h1-2,4-7H,3,8-11H2,(H,18,19)/b2-1+ |
| Standard InChIKey | PXOQTPQOIMSYSF-OWOJBTEDSA-N |
| Isomeric SMILES | C1=CC(=CC=C1/C=C/CC(=O)O)N(CCCl)CCCl |
| SMILES | C1=CC(=CC=C1C=CCC(=O)O)N(CCCl)CCCl |
| Canonical SMILES | C1=CC(=CC=C1C=CCC(=O)O)N(CCCl)CCCl |
| Description | (E)-4-[4-[Bis(2-chloroethyl)amino]phenyl]-3-butenoic Acid is a metabolite of Chlorambucil, a chemotherapy drug that has been mainly used in the treatment of chronic lymphocytic leukemia. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 3,4-dehydrochlorambucil 3,4-deshydrochlorambucil |
| PubChem Compound | 6442054 |
| Last Modified | Nov 11 2021 |
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